Cas no 1391914-77-4 ((3-oxo-2,3-dihydro-1H-inden-4-yl)boronic acid)

• Product Name: (3-oxo-2,3-dihydro-1H-inden-4-yl)boronic acid
• CAS No: 1391914-77-4
• MF: C₉H₉BO₃
• MW: 175.976962804794
• MDL: MFCD28167296
• CID: 5608152
• PubChem ID: 130141653
• Update Time: 2025-07-23

(3-oxo-2,3-dihydro-1H-inden-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(2,3-Dihydro-3-oxo-1H-inden-4-yl)boronic acid (ACI)
• (3-Oxo-2,3-dihydro-1H-inden-4-yl)boronic acid
• Boronic acid, B-(2,3-dihydro-3-oxo-1H-inden-4-yl)- (ACI)
• (3-oxo-2,3-dihydro-1H-inden-4-yl)boronic acid

• MDL： MFCD28167296
• Inchi： 1S/C9H9BO3/c11-8-5-4-6-2-1-3-7(9(6)8)10(12)13/h1-3,12-13H,4-5H2
• InChI Key： DGLXGVUPEKHWHP-UHFFFAOYSA-N
• SMILES： O=C1CCC2C1=C(B(O)O)C=CC=2

Additional information on (3-oxo-2,3-dihydro-1H-inden-4-yl)boronic acid

Comprehensive Overview of (3-oxo-2,3-dihydro-1H-inden-4-yl)boronic acid (CAS No. 1391914-77-4)

(3-oxo-2,3-dihydro-1H-inden-4-yl)boronic acid (CAS No. 1391914-77-4) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique indenone core and boronic acid functional group, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers and industry professionals frequently search for its synthetic applications, stability under various conditions, and potential in drug discovery, making it a subject of ongoing exploration.

The molecular structure of (3-oxo-2,3-dihydro-1H-inden-4-yl)boronic acid combines a planar aromatic indenone moiety with a reactive boronic acid group, enabling diverse chemical transformations. Its CAS No. 1391914-77-4 is often queried in databases for purity specifications, solubility data, and handling protocols. Recent trends highlight its utility in designing fluorescent probes and bioconjugation strategies, aligning with the growing demand for bioimaging tools and targeted therapeutics. This compound's compatibility with aqueous environments further expands its applicability in biocompatible materials.

In the context of green chemistry, (3-oxo-2,3-dihydro-1H-inden-4-yl)boronic acid is explored for its role in catalyst-free reactions and low-waste synthesis. Users frequently inquire about its scalability and cost-effectiveness in industrial settings. Notably, its thermal stability and compatibility with microwave-assisted synthesis are hot topics, reflecting the shift toward energy-efficient methodologies. The compound's crystallinity and powder X-ray diffraction (PXRD) patterns are also studied for polymorph control in pharmaceutical formulations.

Another emerging area of interest is the integration of (3-oxo-2,3-dihydro-1H-inden-4-yl)boronic acid into metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These applications leverage its ligand properties and structural rigidity, addressing search queries related to porous materials for gas storage or molecular sieving. Additionally, its electrochemical behavior is investigated for sensor development, particularly in environmental monitoring and diagnostic devices.

From a safety and regulatory perspective, CAS No. 1391914-77-4 is often scrutinized for handling guidelines and compatibility with common lab reagents. While not classified as hazardous, its hygroscopic nature necessitates proper storage conditions, a detail frequently searched by laboratory personnel. The compound's MSDS (Material Safety Data Sheet) and analytical certificates are critical for compliance with Good Laboratory Practices (GLP).

In summary, (3-oxo-2,3-dihydro-1H-inden-4-yl)boronic acid (CAS No. 1391914-77-4) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its versatility in cross-coupling reactions, bioconjugation, and nanostructure design ensures its relevance in cutting-edge research. As interest in sustainable synthesis and functional materials grows, this compound remains a focal point for innovation and discovery.